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Compound of Interest

Compound Name:

Cat. No.:

Methyl 6-bromopicolinate

B1355233

L Get Quote

Proper disposal of Methyl 6-bromopicolinate is critical to ensure laboratory safety and

environmental protection. As a halogenated pyridine derivative, this compound requires

handling as hazardous waste in accordance with local, state, and federal regulations. Always

consult your institution's Environmental Health & Safety (EHS) department for specific

guidance.

Safety and Handling Summary

Prior to disposal, ensure you are familiar with the hazards associated with Methyl 6-

bromopicolinate and are wearing the appropriate Personal Protective Equipment (PPE).

Hazard Category

Description

Required PPE

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[1](2]

Chemical-resistant gloves
(e.g., Nitrile), lab coat, and
respiratory protection if

ventilation is inadequate.[3][4]

Skin Irritation

Causes skin irritation.[4]

Protective gloves and a lab
coat are mandatory to prevent

skin contact.[4]

Eye Irritation

Causes serious eye irritation

and risk of serious damage.[4]

[5]

Tightly fitting safety goggles
with side-shields or a face

shield must be worn.[3]

© 2025 BenchChem. All rights reserved. 1/6

Tech Support


https://www.benchchem.com/product/b1355233?utm_src=pdf-interest
https://www.benchchem.com/product/b1355233?utm_src=pdf-body
https://www.benchchem.com/product/b1355233?utm_src=pdf-body
https://www.benchchem.com/product/b1355233?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-6-amino-3-bromopicolinate.htm
https://www.fishersci.com/store/msds?partNumber=AC391050010&countryCode=US&language=en
https://www.echemi.com/sds/6-bromopyridine-2-carboxylic-acid-methyl-ester-pd1805143149.html
https://www.tcichemicals.com/BE/en/sds/M2503_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2503_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2503_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2503_EU_6N.pdf
http://www.chemical-suppliers.eu/enp/methyl-bromopicolinate-PX336097
https://www.echemi.com/sds/6-bromopyridine-2-carboxylic-acid-methyl-ester-pd1805143149.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol

The following procedures provide a general framework for the safe disposal of Methyl 6-
bromopicolinate and associated waste.

Experiment 1: Disposal of Unused or Waste Methyl 6-
bromopicolinate
Methodology:

e Segregation: Do not mix Methyl 6-bromopicolinate with other waste streams, especially
non-halogenated solvents. It must be collected as a distinct halogenated organic waste.[6]

o Container Selection: Use a designated, sealable, and compatible hazardous waste
container.[7] High-density polyethylene or glass containers are generally suitable. Ensure the
container is clearly labeled.

o Labeling: Attach a completed hazardous waste label to the container before adding any
waste.[7] The label must include:

o The full chemical name: "Waste Methyl 6-bromopicolinate”
o CAS Number: 26218-75-7
o The associated hazards (e.g., "Toxic," "Irritant")

o Transfer: Carefully transfer the chemical waste into the labeled container, preferably inside a
chemical fume hood to minimize inhalation exposure.[7] Avoid spills.

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary
containment area, away from incompatible materials like strong oxidizing agents.[4][7]

o Pickup: When the container is full or no longer in use, arrange for its collection by your
institution's EHS or a licensed hazardous waste disposal company.[2]

Experiment 2: Decontamination and Disposal of Empty
Containers
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Methodology:
e Initial Rinse (Rinsate Collection):

o Rinse the empty container three times with a small amount of a suitable solvent (e.qg.,
methanol, acetone, or toluene).

o Crucially, this rinsate is now considered hazardous waste.[8] Pour the rinsate into your
designated "Halogenated Organic Waste" container.[6]

o Never pour the rinsate down the drain.[9]

o Container Disposal: Once triple-rinsed, the container can often be disposed of as regular
laboratory glass or plastic waste. However, confirm this procedure with your EHS
department, as some institutions may require all chemically contaminated containers to be
disposed of as hazardous waste.

» Defacing: Before disposing of the container, deface or remove the original label to prevent
misuse.

Experiment 3: Disposal of Contaminated Labware and

PPE
Methodology:

e Collection: All solid materials that have come into direct contact with Methyl 6-
bromopicolinate, such as gloves, absorbent pads used for spills, and contaminated filter
paper, must be treated as hazardous waste.[8]

o Containment: Place these contaminated solid items into a designated, clearly labeled, and
sealed container or a heavy-duty plastic bag for "Solid Hazardous Waste."[7]

o Storage and Pickup: Store the sealed container alongside your liquid hazardous waste and
arrange for pickup through your EHS department.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of Methyl
6-bromopicolinate waste streams.

Methyl 6-bromopicolinate
Waste Generated

Container

Liquid

Unused Chemical or
Contaminated Rinsate

Contaminated PPE,

Weigh Paper, etc. Empty Container

1. Transfer to labeled 1. Triple-rinse with solvent.

"Halogenated Organic Waste' 1. Place in labeled 'Solid 2. Collect rinsate as hazardous waste.
container Hazardous Waste' bag/container. 3. Deface label.
. 2. Store securely for EHS pickup. 4. Dispose of container per

2. Store securely for EHS pickup. EHS guidelines

Final Disposal by
Licensed Facility
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Caption: Decision workflow for segregating and disposing of Methyl 6-bromopicolinate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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